Cas no 2138122-53-7 (Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro-)

• Product Name: Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro-
• CAS No: 2138122-53-7
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 5288624
• Update Time: 2025-07-09

Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro-

• Inchi： 1S/C9H15BrO/c10-7-9(4-2-5-9)8-3-1-6-11-8/h8H,1-7H2
• InChI Key： ZRPJMMNVSQDJBY-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(CBr)CCC1

Additional information on Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro-

Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro- (CAS No. 2138122-53-7)

The compound Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro- (CAS No. 2138122-53-7) is a fascinating organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of tetrahydrofuran derivatives, which are known for their versatility in various chemical reactions and applications. The molecule features a tetrahydrofuran ring fused with a cyclobutane ring, which introduces interesting steric and electronic properties. The presence of a bromomethyl group further enhances its reactivity and potential for functionalization.

Recent studies have highlighted the importance of tetrahydrofuran derivatives in the synthesis of advanced materials, such as polymers and pharmaceutical agents. The bromomethylcyclobutyl substituent in this compound makes it particularly valuable for click chemistry reactions, where it can serve as a versatile building block for constructing complex molecular architectures. Researchers have demonstrated that this compound can undergo various transformations, including nucleophilic additions, cycloadditions, and polymerizations, making it a valuable tool in modern synthetic chemistry.

The synthesis of Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro- involves a multi-step process that typically begins with the preparation of the cyclobutane ring. This is often achieved through [4+4] cycloaddition reactions or other ring-closing techniques. The subsequent introduction of the bromomethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in the development of novel materials with tailored properties. For instance, its ability to participate in Diels-Alder reactions has been exploited to create advanced polymers with enhanced mechanical and thermal stability. Additionally, its reactivity towards nucleophiles makes it an attractive candidate for drug delivery systems and bioconjugation technologies.

From a toxicological perspective, studies on Furan derivatives have revealed that their safety profiles can vary significantly depending on their functional groups and structural arrangements. While some tetrahydrofuran derivatives are known to exhibit low toxicity under normal conditions, the presence of reactive groups like bromomethyl can influence their biological behavior. Ongoing research is focused on understanding the potential risks associated with exposure to this compound and developing safe handling protocols.

Looking ahead, the development of new synthetic routes and functionalization strategies for Furan, 2-[1-(bromomethyl)cyclobutyl]tetrahydro- is expected to open up new avenues for its application in diverse fields. Its unique combination of structural features positions it as a key player in the design of next-generation materials and therapeutic agents.